Cas no 1783424-91-8 (5-Amino-6-phenylnicotinic acid)

• Product Name: 5-Amino-6-phenylnicotinic acid
• CAS No: 1783424-91-8
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4899823
• Update Time: 2025-10-31

5-Amino-6-phenylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-phenylnicotinic acid

• Inchi： 1S/C12H10N2O2/c13-10-6-9(12(15)16)7-14-11(10)8-4-2-1-3-5-8/h1-7H,13H2,(H,15,16)
• InChI Key： OXZXSYBWOCDYJS-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C(=C1)N)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-6-phenylnicotinic acid

Introduction to 5-Amino-6-phenylnicotinic Acid (CAS No. 1783424-91-8)

5-Amino-6-phenylnicotinic acid, a compound with the chemical identifier CAS No. 1783424-91-8, is a significant molecule in the field of chemical biology and pharmaceutical research. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural uniqueness of 5-Amino-6-phenylnicotinic acid, characterized by the presence of both an amino group and a phenyl ring substituent on a nicotinic acid backbone, makes it a subject of intense interest among researchers exploring novel pharmacological targets.

The< strong>5-Amino-6-phenylnicotinic acid molecule has garnered attention due to its potential role in modulating various biological pathways. Recent studies have highlighted its significance in the context of neurological disorders, where nicotinic acid derivatives are known to interact with nicotinic acetylcholine receptors (nAChRs). These receptors are integral to various physiological processes, including neurotransmission, cognitive function, and muscle contraction. The phenyl ring in the structure of 5-Amino-6-phenylnicotinic acid is particularly noteworthy, as it may contribute to enhanced binding affinity and selectivity towards specific nAChR subtypes.

In the realm of drug discovery, 5-Amino-6-phenylnicotinic acid has been explored as a lead compound for developing new therapeutic agents. Its ability to interact with nAChRs has led researchers to investigate its potential in treating conditions such as Alzheimer's disease, Parkinson's disease, and nicotine addiction. The< strong>amino group at the 5-position of the nicotinic acid core is a key feature that influences its pharmacological properties. This group can participate in hydrogen bonding interactions with receptor residues, thereby modulating the compound's binding affinity and efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 5-Amino-6-phenylnicotinic acid and its biological targets. These studies have revealed that the phenyl ring and the amino group work synergistically to optimize binding within the active sites of nAChRs. This understanding has paved the way for structure-based drug design approaches, where modifications to these key structural features can be made to improve drug-like properties such as solubility, metabolic stability, and oral bioavailability.

The< strong>CAS No. 1783424-91-8 identifier ensures that researchers can reliably source and reference this compound in their experiments. The systematic naming convention provided by CAS numbers is crucial for maintaining consistency in scientific literature and database entries. This standardized approach allows for precise communication among scientists worldwide, facilitating collaboration and reproducibility in research.

Beyond its applications in neurological research, 5-Amino-6-phenylnicotinic acid has also been investigated for its potential roles in other therapeutic areas. For instance, some studies suggest that this compound may exhibit anti-inflammatory properties by interacting with specific enzymes or receptors involved in inflammatory pathways. Additionally, its structural similarity to other nicotinic acid derivatives has led to explorations in antiviral and anticancer research.

The synthesis of< strong>5-Amino-6-phenylnicotinic acid presents an interesting challenge for synthetic chemists due to its complex structure. Advanced synthetic methodologies have been employed to construct this molecule efficiently while maintaining high purity standards. Techniques such as multi-step organic synthesis, coupled with purification methods like column chromatography and recrystallization, are commonly used to obtain the desired product. These synthetic strategies not only contribute to the availability of the compound for research purposes but also provide valuable insights into developing scalable production processes.

In conclusion, 5-Amino-6-phenylnicotinic acid (CAS No. 1783424-91-8) is a versatile and intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for studying nicotinic acetylcholine receptors and exploring novel therapeutic interventions for various diseases. As research continues to uncover new applications and mechanisms of action associated with this compound, it is likely to remain a cornerstone in the development of next-generation drugs targeting neurological and other disorders.